Cas no 182691-75-4 (7-chlorofuro[3,2-b]pyridine)

• Product Name: 7-chlorofuro[3,2-b]pyridine
• CAS No: 182691-75-4
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD15143870
• CID: 1075476
• PubChem ID: 10558822
• Update Time: 2025-10-29

7-chlorofuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-Furo[3,2-b]pyridine
• 7-Chlorofuro[3,2-b]pyridine
• 7-Chloro-furo[3,2-b]pyrid...
• JVRFEXMVMBMREK-UHFFFAOYSA-N
• 182691-75-4
• PB22739
• W-206303
• MFCD15143870
• AKOS015949307
• SY028873
• SCHEMBL2798723
• DB-023366
• CS-0050039
• AM20050896
• DTXSID40441650
• FURO[3,2-B]PYRIDINE, 7-CHLORO-
• A880872
• AS-33698
• 7-chlorofuro[3,2-b]pyridine

• MDL： MFCD15143870
• Inchi： 1S/C7H4ClNO/c8-5-1-3-9-6-2-4-10-7(5)6/h1-4H
• InChI Key： JVRFEXMVMBMREK-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C=COC=21

Computed Properties

• Exact Mass: 152.9981414g/mol
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 204.3±20.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 7-chlorofuro[3,2-b]pyridine

7-Chlorofuro[3,2-b]pyridine (CAS 182691-75-4): A Versatile Heterocyclic Compound with Emerging Applications

7-Chlorofuro[3,2-b]pyridine (CAS 182691-75-4) represents an important class of fused heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This chlorinated furopyridine derivative features a unique molecular architecture combining furan and pyridine rings, offering distinctive electronic properties and biological activity profiles.

The compound's structural characteristics make it particularly valuable for drug discovery applications. Recent studies highlight its potential as a pharmacophore in developing novel kinase inhibitors, with researchers exploring its utility in addressing current challenges in cancer therapeutics and neurodegenerative diseases. The presence of the chlorine substituent at the 7-position significantly influences both the compound's reactivity and its interaction with biological targets.

From a synthetic chemistry perspective, 7-chlorofuro[3,2-b]pyridine serves as a valuable building block for constructing more complex molecular architectures. Its fused ring system provides rigidity to molecular structures while maintaining sufficient flexibility for structural modifications. This balance makes it particularly attractive for medicinal chemistry applications where researchers seek to optimize both potency and drug-like properties.

The growing interest in heterocyclic compounds like 7-chlorofuro[3,2-b]pyridine reflects broader trends in pharmaceutical research. As the industry faces increasing pressure to develop next-generation therapeutics with improved specificity and reduced side effects, such privileged structures offer promising starting points for drug design. The compound's molecular weight of 167.57 g/mol and lipophilic character make it particularly suitable for crossing biological membranes, a crucial factor in CNS drug development.

Beyond pharmaceutical applications, 7-chlorofuro[3,2-b]pyridine has shown potential in material science applications. Its conjugated π-system and electron-deficient character make it interesting for developing organic electronic materials, particularly in the context of OLED technologies and organic semiconductors. Researchers are investigating its use as a building block for novel photovoltaic materials and electroluminescent compounds.

The synthesis of 7-chlorofuro[3,2-b]pyridine typically involves multi-step organic transformations starting from readily available pyridine derivatives. Recent advances in catalytic methods have improved the efficiency of its production, addressing common challenges associated with fused heterocycle synthesis. These methodological improvements have made the compound more accessible for both academic and industrial research applications.

Quality control of 7-chlorofuro[3,2-b]pyridine requires careful analytical characterization. Standard techniques include HPLC analysis for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

From a regulatory perspective, 7-chlorofuro[3,2-b]pyridine currently falls outside major chemical control lists, making it accessible for research purposes. However, researchers should always consult current chemical safety guidelines when handling this or any other laboratory chemical. Proper personal protective equipment and standard laboratory safety protocols should be observed during its use.

The commercial availability of 7-chlorofuro[3,2-b]pyridine has improved significantly in recent years, reflecting growing demand from the pharmaceutical and materials science sectors. Several chemical suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing varies depending on purity grade and purchase volume.

Looking forward, the applications of 7-chlorofuro[3,2-b]pyridine are expected to expand as researchers continue to explore its potential. Current research trends suggest particular interest in its use as a scaffold for targeted protein degraders (PROTACs) and other novel therapeutic modalities. Its combination of structural features makes it well-suited for addressing current challenges in drug discovery, particularly in areas requiring compounds with specific pharmacokinetic properties.

For researchers considering working with 7-chlorofuro[3,2-b]pyridine, it's worth noting that the compound's structure-activity relationships are still being elucidated. Recent publications have begun to map how various substitutions on the furopyridine core affect biological activity and physical properties, providing valuable insights for structure-based design approaches.

In conclusion, 7-chlorofuro[3,2-b]pyridine (CAS 182691-75-4) represents a versatile and increasingly important heterocyclic compound with applications spanning pharmaceutical research, material science, and chemical biology. Its unique structural features and emerging applications position it as a compound of significant interest for researchers working at the interface of chemistry and life sciences. As synthetic methods continue to improve and biological investigations progress, this compound will likely play an increasingly prominent role in addressing current scientific and technological challenges.